Cas no 64840-80-8 (4(1H)-Pyridinone, 2,3-dimethyl-6-pentyl-)

• Product Name: 4(1H)-Pyridinone, 2,3-dimethyl-6-pentyl-
• CAS No: 64840-80-8
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 415505
• PubChem ID: 13241482
• Update Time: 2025-04-19

4(1H)-Pyridinone, 2,3-dimethyl-6-pentyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone, 2,3-dimethyl-6-pentyl-
• 2,3-dimethyl-6-pentyl-1H-pyridin-4-one
• DTXSID20531346
• 2,3-Dimethyl-6-pentylpyridin-4(1H)-one
• 64840-80-8

• Inchi： 1S/C12H19NO/c1-4-5-6-7-11-8-12(14)9(2)10(3)13-11/h8H,4-7H2,1-3H3,(H,13,14)
• InChI Key： NMSDXBFPARJEIP-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)NC(=C1)CCCCC

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1Ų